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Compound of Interest

Compound Name: 2-Chlorobutyronitrile

CAS No.: 4158-37-6

Cat. No.: B1266592

Get Quote

Executive Summary
2-Chlorobutyronitrile (also known as

-chlorobutyronitrile) is a critical bifunctional intermediate in organic synthesis.[1] Unlike its
isomer 4-chlorobutyronitrile—widely known for its role in synthesizing buspirone—the 2-chloro
isomer derives its value from the reactivity of the

-carbon.[1] This position allows for facile nucleophilic substitution, making it a primary gateway
to

-aminobutyric acid derivatives, a structural motif essential in the synthesis of the antiepileptic
drug Levetiracetam and its analogs.

This guide outlines the historical emergence of 2-chlorobutyronitrile, its physicochemical

profile, and validated protocols for its synthesis and application in drug development.

Historical Genesis & Discovery[1]
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The discovery of 2-chlorobutyronitrile is not marked by a single "eureka" moment but rather

emerged from the systematic exploration of nitrile halogenation in the late 19th and early 20th

centuries.

The Era of Nitrile Exploration (1890s–1920s)
While Louis Henry is credited with the synthesis of the gamma-isomer (4-chlorobutyronitrile) in

1898 via trimethylene chlorobromide, the alpha-isomer's history is tied to the Belgian school of

chemistry, particularly P. Bruylants. In the 1920s, Bruylants and colleagues conducted rigorous

studies on the reactivity of aliphatic nitriles. They established that

-halogenation could be achieved either through direct interaction with halogens or by
converting cyanohydrins.[1]

Industrial Maturation (1950s–1980s)
The compound transitioned from a laboratory curiosity to an industrial intermediate in the mid-

20th century. Patents from the 1970s (e.g., by chemical majors like Dow and various German

firms) refined the direct chlorination of butyronitrile. This era marked the shift from batch-mode

cyanohydrin conversion to continuous-flow chlorination, driven by the demand for amino acid

precursors in the agrochemical and pharmaceutical sectors.

1898: Henry synthesizes
gamma-isomer (4-CBN)

1922-1924: Bruylants characterizes
alpha-halo nitriles

1958: Optimized Chlorination
(Chem. Ber. Studies)

1999: FDA Approval of
Levetiracetam (Keppra)
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Figure 1: Timeline of discovery and application milestones for chlorobutyronitriles.

Physicochemical Profile
Understanding the physical properties is vital for process safety, particularly regarding volatility

and phase separation.
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Property Value Notes

IUPAC Name 2-Chlorobutanenitrile
Distinct from 3- or 4-chloro

isomers.[1]

CAS Number 1615-53-8
Verify CAS to avoid purchasing

4-CBN (628-20-6).[1]

Molecular Weight 103.55 g/mol

Boiling Point 123–124 °C At 760 mmHg.

Density 1.009 g/mL

Slightly denser than water;

sinks in aqueous biphasic

systems.

Solubility
Low in H₂O; High in EtOH,

Et₂O

Lipophilic nature facilitates

organic extraction.

Appearance Colorless to pale yellow liquid
Darkens upon storage due to

slow HCl release.

Synthetic Pathways & Validated Protocols
Pathway A: The Cyanohydrin Route (High-Fidelity Lab
Scale)
For research laboratories requiring high purity without the hazards of chlorine gas, the

conversion of butyraldehyde cyanohydrin is the preferred method.

Mechanism: The hydroxyl group of the cyanohydrin is substituted by chlorine using thionyl

chloride (

) or phosphorus pentachloride (

). This follows an

or

mechanism depending on conditions.
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Protocol:

Reagents: Butyraldehyde cyanohydrin (1.0 eq), Thionyl Chloride (1.2 eq), Pyridine (catalytic).

[1]

Setup: Flame-dried 3-neck flask, inert atmosphere (

), reflux condenser with caustic scrubber (for

/

).

Addition: Add

dropwise to the cyanohydrin at 0°C.

Reaction: Warm to room temperature, then reflux for 2 hours.

Workup: Quench with ice water. Extract with dichloromethane. Wash with

(remove acid) and brine.[1]

Purification: Fractional distillation under reduced pressure.

Pathway B: Direct Chlorination (Industrial Scale)
This method involves the radical or ionic chlorination of butyronitrile. It is atom-economical but

requires specialized flow reactors to control selectivity (mono- vs. di-chlorination).[1]
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Figure 2: Comparative synthetic routes. The Cyanohydrin route (left) is preferred for lab-scale

specificity.[1]

Strategic Applications in Drug Development
The primary utility of 2-chlorobutyronitrile lies in its role as a "masked" amino acid precursor.

[1] The nitrile group acts as a carboxylic acid surrogate that can be hydrolyzed later, while the

-chloro group is an excellent leaving group for amination.

Case Study: Synthesis of Levetiracetam Precursors
Levetiracetam ((S)-

-ethyl-2-oxo-1-pyrrolidineacetamide) requires the (S)-2-aminobutyric acid (AABA) scaffold. 2-
Chlorobutyronitrile serves as a pivotal entry point.[1][2]

Reaction Workflow:

Amination: 2-Chlorobutyronitrile is treated with excess ammonia (or a chiral amine for

asymmetric induction) to yield 2-aminobutyronitrile.[1]

Hydrolysis: The nitrile is hydrolyzed (acidic or basic conditions) to the amide or acid.
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Resolution: If racemic 2-CBN was used, the resulting amide is resolved (e.g., via tartaric

acid) to isolate the (S)-isomer required for Levetiracetam.

2-Chlorobutyronitrile 2-Aminobutyronitrile
+ NH3 (excess) 2-Aminobutyramide

(Racemic)
Hydrolysis

(S)-2-Aminobutyramide
Chiral Resolution

Levetiracetam

Cyclization w/
4-chlorobutyryl chloride
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Figure 3: The "Nitrile Route" to Levetiracetam. 2-CBN serves as the electrophilic anchor for the

ethyl-amine backbone.[1]

Safety & Toxicology (Critical Controls)
As a Senior Application Scientist, I cannot overstate the hazards associated with

-halo nitriles. They combine the toxicity of cyanides with the alkylating power of alkyl halides.

Metabolic Toxicity: 2-Chlorobutyronitrile can metabolize to release cyanide ions (CN⁻) in

vivo.[1] It is classified as highly toxic by ingestion and inhalation.

Lachrymator: Like many

-chloro compounds (e.g., chloroacetone), it is a potent lachrymator.[1] All operations must
occur in a high-efficiency fume hood.[1]

Incompatibility: Avoid contact with strong oxidizers and strong bases (which can cause rapid,

exothermic polymerization or HCN evolution).

Emergency Protocol:

Skin Contact: Wash with soap/water. Do not use solvents (increases absorption).[1]

Cyanide Antidote: Keep a cyanide antidote kit (e.g., Hydroxocobalamin) accessible in the

lab whenever working with >5g quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1266592?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

